Cas no 323580-68-3 (tert-butyl 6-chloroindole-1-carboxylate)

• Product Name: tert-butyl 6-chloroindole-1-carboxylate
• CAS No: 323580-68-3
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• MDL: MFCD08689510
• CID: 304412
• PubChem ID: 25307160
• Update Time: 2025-05-23

tert-butyl 6-chloroindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-6-Chloro-1H-indole
• 1-BOC-6-chloroindole
• 1H-Indole-1-carboxylicacid, 6-chloro-, 1,1-dimethylethyl ester
• tert-butyl 6-chloroindole-1-carboxylate
• 6-Chloro-indole-1-carboxylic acid tert-butyl ester
• tert-butyl 6-chloro-1H-indole-1-carboxylate
• DTXSID10649565
• CS-0451006
• 323580-68-3
• tert-butyl6-chloro-1H-indole-1-carboxylate
• A821243
• MFCD08689510
• FT-0659271
• AS-43906
• YMA58068
• AKOS015837015
• 6-Chloroindole, N-BOC protected
• SCHEMBL4387826
• UEXNCLFRKGJYDV-UHFFFAOYSA-N

• MDL： MFCD08689510
• Inchi： 1S/C13H14ClNO2/c1-13(2,3)17-12(16)15-7-6-9-4-5-10(14)8-11(9)15/h4-8H,1-3H3
• InChI Key： UEXNCLFRKGJYDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CN(C(=O)OC(C)(C)C)C=2C=1

Computed Properties

• Exact Mass: 251.07100
• Monoisotopic Mass: 251.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.19
• Melting Point: 85-87
• PSA: 31.23000
• LogP: 4.07790

tert-butyl 6-chloroindole-1-carboxylate Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-butyl 6-chloroindole-1-carboxylate

tert-Butyl 6-Chloroindole-1-Carboxylate: A Comprehensive Overview

tert-Butyl 6-chloroindole-1-carboxylate (CAS No: 323580-68-3) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its indole ring system with a chloro substituent at the 6-position and a tert-butyl ester group at the 1-position, exhibits unique chemical properties that make it a valuable building block in various synthetic strategies.

The indole moiety is a fundamental structure in many natural products and bioactive molecules, contributing to the compound's potential in drug discovery. Recent studies have highlighted the importance of tert-butyl 6-chloroindole-1-carboxylate in the development of novel therapeutics targeting neurodegenerative diseases, cancer, and inflammation. Its ability to act as a scaffold for further functionalization has been exploited in numerous research endeavors, particularly in medicinal chemistry.

One of the most notable advancements involving tert-butyl 6-chloroindole-1-carboxylate is its role in the synthesis of indole-based kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various pathological conditions. Researchers have utilized this compound as a precursor to design highly potent and selective kinase inhibitors, which have shown promising results in preclinical studies.

Another area where tert-butyl 6-chloroindole-1-carboxylate has made a significant impact is in the field of materials science. The compound's structural features, including its aromaticity and substituent effects, make it an ideal candidate for the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent breakthroughs have demonstrated its potential in enhancing the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The synthesis of tert-butyl 6-chloroindole-1-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by esterification or direct coupling reactions using transition metal catalysts. These methods have been optimized to meet the demands of large-scale production while maintaining the quality required for downstream applications.

In terms of physical properties, tert-butyl 6-chloroindole-1-carboxylate exhibits a melting point range of approximately 120–130°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions has been thoroughly investigated, with studies indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The biological activity of tert-butyl 6-chloroindole-1-carboxylate has been extensively studied, revealing its potential as an anti-inflammatory agent. Preclinical trials have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Furthermore, recent research has explored its role as a modulator of cellular signaling pathways involved in cancer progression, offering new avenues for anticancer drug development.

Looking ahead, the demand for tert-butyl 6-chloroindole-1-carboxylate is expected to grow as its applications continue to expand into new areas such as agrochemicals and biotechnology. Its unique combination of chemical stability and bioactivity positions it as a key compound in both academic research and industrial applications.